1-(Dibromomethyl)-2-(difluoromethoxy)benzene, 99%

• IUPAC Name: 1-(dibromomethyl)-2-(difluoromethoxy)benzene
• InChI: InChI=1S/C8H6Br2F2O/c9-7(10)5-3-1-2-4-6(5)13-8(11)12/h1-4,7-8H
• InChI Key: DJBIETVIRRAPBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(Br)Br)OC(F)F
• Molecular Formula: C8H6Br2F2O
• Molecular Weight: 315.94 g/mol

Description

1-(Dibromomethyl)-2-(difluoromethoxy)benzene, or DBMDFM, is a halogenated aromatic compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. It is a colorless liquid with a boiling point of 125°C and a melting point of -38°C. DBMDFM has been used as a reagent in organic synthesis, a catalyst in the synthesis of pharmaceuticals and other compounds, and a solvent for a variety of organic compounds. Furthermore, DBMDFM has been found to have a variety of biochemical and physiological effects, making it a useful tool in scientific research.

Scientific Research Applications

DBMDFM has a variety of applications in scientific research. It has been used as a reagent in organic synthesis, a catalyst in the synthesis of pharmaceuticals and other compounds, and a solvent for a variety of organic compounds. It has also been used as a reactant in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. Furthermore, DBMDFM has been used as a model compound in studies of the mechanism of action of drugs and other compounds.

Mechanism of Action

DBMDFM is known to interact with a variety of biological targets, including enzymes, receptors, and transporters. It has been found to inhibit the activity of enzymes involved in the biosynthesis of fatty acids, cholesterol, and other compounds. It has also been found to interact with a variety of receptors and transporters, including the serotonin receptor 5-HT1A, the dopamine transporter, and the GABA transporter. Furthermore, DBMDFM has been found to bind to DNA and inhibit the activity of DNA-dependent enzymes.
Biochemical and Physiological Effects
DBMDFM has been found to have a variety of biochemical and physiological effects. In animal studies, it has been found to reduce inflammation, reduce the production of reactive oxygen species, and reduce the expression of pro-inflammatory cytokines. It has also been found to reduce the activity of enzymes involved in the biosynthesis of fatty acids, cholesterol, and other compounds. Furthermore, DBMDFM has been found to reduce the activity of enzymes involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

The use of DBMDFM in laboratory experiments has several advantages and limitations. One advantage is that it is relatively inexpensive and readily available. Furthermore, it is a colorless liquid, making it easy to handle and store. Additionally, its low boiling point makes it ideal for use in organic synthesis. However, its low melting point makes it difficult to use in experiments involving temperature-sensitive compounds. Furthermore, its high reactivity makes it unsuitable for use in experiments involving sensitive compounds.

Future Directions

The use of DBMDFM in scientific research is a rapidly growing field. Potential future directions include the development of new synthetic methods for its synthesis, the exploration of its biochemical and physiological effects in greater detail, and the development of new uses for it in organic synthesis, medicinal chemistry, and materials science. Additionally, further research into its mechanism of action and its potential interactions with drugs and other compounds could lead to the development of new treatments for a variety of diseases. Finally, further research into its potential toxicity and its environmental impact could lead to the development of safer and more environmentally friendly methods for its synthesis and use.

Synthesis Methods

DBMDFM can be synthesized by a variety of methods, including the Williamson ether synthesis, the Stobbe condensation, and the Friedel-Crafts alkylation. The Williamson ether synthesis involves the reaction of an alcohol and an alkyl halide in the presence of a strong base, such as sodium hydroxide, to form an ether. The Stobbe condensation is a reaction between an aldehyde and an alkyl halide in the presence of a base, such as sodium hydroxide, to form an ether. The Friedel-Crafts alkylation is a reaction between an aromatic compound and an alkyl halide in the presence of a Lewis acid, such as aluminum chloride, to form an alkylated aromatic compound.